4-(2-methoxyphenyl)-N-[(1-methyl-1H-pyrrol-2-yl)methylene]-1-piperazinamine

• IUPAC Name: (Z)-N-[4-(2-methoxyphenyl)piperazin-1-yl]-1-(1-methylpyrrol-2-yl)methanimine
• InChI: InChI=1S/C17H22N4O/c1-19-9-5-6-15(19)14-18-21-12-10-20(11-13-21)16-7-3-4-8-17(16)22-2/h3-9,14H,10-13H2,1-2H3/b18-14-
• InChI Key: JAKOPYLONSDYQF-JXAWBTAJSA-N
• Canonical SMILES: CN1C=CC=C1C=NN2CCN(CC2)C3=CC=CC=C3OC
• Isomeric SMILES: CN1C=CC=C1/C=N\N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

The compound “4-(2-methoxyphenyl)-N-[(1-methyl-1H-pyrrol-2-yl)methylene]-1-piperazinamine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals, and a methoxyphenyl group, which is a common substituent in organic chemistry. The compound also contains a pyrrole ring, which is a basic aromatic ring present in many important biological compounds.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The piperazine ring provides a basic nature to the compound, the methoxyphenyl group is likely to contribute to its lipophilicity, and the pyrrole ring could contribute to its aromaticity.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. For example, the piperazine ring might undergo substitution reactions, and the methoxy group on the phenyl ring might be susceptible to demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the piperazine ring might make it a base, and the methoxyphenyl and pyrrole groups might contribute to its overall polarity.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards of this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it might be further optimized and studied in the context of drug development.